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Compound of Interest

Compound Name: Methyl 2-(chloromethyl)nicotinate

Cat. No.: B109170 Get Quote

Technical Support Center: Methyl 2-
(chloromethyl)nicotinate
This guide provides essential safety information, handling protocols, and storage procedures

for Methyl 2-(chloromethyl)nicotinate. It is intended for researchers, scientists, and

professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methyl 2-(chloromethyl)nicotinate?

Methyl 2-(chloromethyl)nicotinate is classified as a hazardous substance. The primary

hazards include:

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Acute Toxicity (Oral): Harmful if swallowed.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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To ensure personal safety, the following PPE should be worn:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection: Chemical-impermeable gloves are necessary.[3] Protective clothing should

be worn to prevent skin contact.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of inhaling

dust or vapors, especially in poorly ventilated areas.[4]

Q3: What is the correct procedure for storing Methyl 2-(chloromethyl)nicotinate?

Proper storage is crucial to maintain the compound's stability and prevent accidents.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

The recommended storage temperature is between 2-8°C.[2]

Store in a locked-up area.[1][5]

Q4: What should I do in case of accidental exposure (e.g., skin contact, inhalation)?

Immediate action is critical in case of accidental exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[3] If skin irritation occurs, seek medical advice.[5]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately.[3]
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Q5: How should I handle a spill of Methyl 2-(chloromethyl)nicotinate?

In the event of a spill:

Ensure adequate ventilation and remove all sources of ignition.[3]

Evacuate personnel to a safe area.[3]

Wear appropriate personal protective equipment (PPE), including respiratory protection,

chemical-impermeable gloves, and eye protection.[3]

Prevent the chemical from entering drains.[3]

For containment and cleanup, collect the spilled material and place it in a suitable, closed

container for disposal.[3]

Q6: Are there any known chemical incompatibilities with Methyl 2-(chloromethyl)nicotinate?

While specific incompatibility data for Methyl 2-(chloromethyl)nicotinate is limited in the

provided results, general principles for similar compounds suggest avoiding strong oxidizing

agents and amines.[4]

Q7: What is the difference between Methyl 2-(chloromethyl)nicotinate, Methyl 2-

chloronicotinate, and Methyl nicotinate?

These are distinct chemical compounds with different structures and potentially different safety

profiles. It is crucial to use the correct Safety Data Sheet (SDS) for the specific compound you

are working with.

Methyl 2-(chloromethyl)nicotinate: Contains a chloromethyl group at the 2-position of the

pyridine ring.

Methyl 2-chloronicotinate: Contains a chlorine atom at the 2-position of the pyridine ring.

Methyl nicotinate: Is the methyl ester of nicotinic acid without any chloro-substituents.

Quantitative Data Summary
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Parameter Value Reference

Storage Temperature 2-8°C [2]

Boiling Point 279.4 ± 30.0 °C (Predicted) [2]

Density 1.252 ± 0.06 g/cm³ (Predicted) [2]

Experimental Workflow: Safe Handling of Methyl 2-
(chloromethyl)nicotinate
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Preparation

Handling

Post-Experiment Storage Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Proceed once understood

Ensure proper ventilation
(Fume Hood)

Personal Exposure Occurs

If exposure happens
Weigh/measure required amount

in a designated area

Perform experimental procedure
within the fume hood

Decontaminate work surfaces

Upon completion

Store in a tightly sealed container

For unused chemical

Accidental Spill Occurs

If spill happens

Dispose of waste in
approved hazardous waste container

Remove and properly store/dispose of PPE

Wash hands thoroughly

Place in a cool, dry, well-ventilated area
(2-8°C)

Store in a locked cabinet

Evacuate immediate area

Ensure ventilation

Contain spill with inert material

Follow spill cleanup protocol

Move to fresh air (Inhalation) Wash affected area (Skin/Eye)

Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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